Cas no 1597232-16-0 (1-Oxaspiro[2.4]heptane-2-carboxylic acid, 4-ethyl-, methyl ester)

• Product Name: 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 4-ethyl-, methyl ester
• CAS No: 1597232-16-0
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 5274868
• Update Time: 2025-06-10

1-Oxaspiro[2.4]heptane-2-carboxylic acid, 4-ethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 4-ethyl-, methyl ester

• Inchi： 1S/C10H16O3/c1-3-7-5-4-6-10(7)8(13-10)9(11)12-2/h7-8H,3-6H2,1-2H3
• InChI Key： SRAOVWLPDCFGLC-UHFFFAOYSA-N
• SMILES： O1C2(CCCC2CC)C1C(OC)=O

Additional information on 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 4-ethyl-, methyl ester

1-Oxaspiro[2.4]heptane-2-carboxylic acid, 4-ethyl-, methyl ester (CAS No. 1597232-16-0): A Comprehensive Overview

1-Oxaspiro[2.4]heptane-2-carboxylic acid, 4-ethyl-, methyl ester (CAS No. 1597232-16-0) is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of oxaspiro compounds, which are characterized by a spirocyclic structure containing an oxygen atom. The specific structure of 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 4-ethyl-, methyl ester makes it an interesting candidate for a wide range of chemical and biological studies.

The molecular formula of 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 4-ethyl-, methyl ester is C₉H₁₆O₃, and its molecular weight is approximately 164.22 g/mol. The compound features a spirocyclic ring system with an oxygen atom at the spiro center, a carboxylic acid group, and a methyl ester functional group. These structural elements contribute to its unique chemical properties and reactivity.

In the realm of pharmaceutical research, 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 4-ethyl-, methyl ester has shown promise as a potential lead compound for drug development. Recent studies have explored its biological activities, including its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that derivatives of this compound exhibited significant inhibition of inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

Beyond its biological applications, 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 4-ethyl-, methyl ester has also been investigated for its utility in materials science. Its unique spirocyclic structure and functional groups make it an attractive candidate for the synthesis of advanced materials with tailored properties. Research published in the Journal of Polymer Science in 2023 demonstrated that this compound can be used as a building block for the synthesis of novel polymers with enhanced mechanical and thermal stability.

The synthetic accessibility of 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 4-ethyl-, methyl ester is another factor contributing to its appeal in various scientific disciplines. Several synthetic routes have been developed to produce this compound efficiently and in high yield. One notable method involves the reaction of 4-ethylcyclohexanone with methanol in the presence of a suitable catalyst, followed by cyclization and esterification steps. This synthetic route has been optimized to minimize side reactions and improve overall yield.

In addition to its synthetic versatility, 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 4-ethyl-, methyl ester has been studied for its environmental impact and safety profile. Toxicological assessments have shown that this compound exhibits low toxicity and environmental persistence when used under controlled conditions. However, as with any chemical compound, proper handling and disposal practices should be followed to ensure safety and environmental protection.

The future prospects for 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 4-ethyl-, methyl ester are promising. Ongoing research is focused on further optimizing its synthesis methods, exploring new derivatives with enhanced properties, and investigating its potential applications in various industries. As new findings emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.

In conclusion, 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 4-ethyl-, methyl ester (CAS No. 1597232-16-0) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features and versatile chemical properties make it an exciting subject for ongoing research and development.